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Compound of Interest

Compound Name: Heptyl hexanoate

Cat. No.: B1593790 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of heptyl
hexanoate in water and a range of common organic solvents. Understanding the solubility of

this ester is critical for its application in various fields, including the formulation of

pharmaceuticals, flavor and fragrance development, and in the manufacturing of coatings and

plasticizers. This document presents quantitative and qualitative solubility data, detailed

experimental methodologies for solubility determination, and visual representations of key

experimental workflows.

Core Concepts in Solubility
Heptyl hexanoate (C₁₃H₂₆O₂) is an ester with a molecular weight of approximately 214.34

g/mol . Its structure, consisting of a heptyl alcohol component and a hexanoic acid component,

features a polar ester group (-COO-) and a significant nonpolar hydrocarbon chain. This

amphiphilic nature is the primary determinant of its solubility behavior, which is largely

governed by the "like dissolves like" principle. The long alkyl chains contribute to its miscibility

with nonpolar organic solvents, while the ester group allows for some interaction with more

polar solvents.

Quantitative and Qualitative Solubility Data
The solubility of heptyl hexanoate has been characterized in water and is generally

understood in various organic solvents. The following table summarizes the available data. It is
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important to note that while quantitative data for water is available, the solubility in many

organic solvents is often described qualitatively as "soluble" or "miscible," reflecting the

compound's liquid nature and its chemical similarity to these solvents.

Solvent
Chemical
Formula

Polarity
Solubility
(at 25 °C)

Data Type Reference

Water H₂O High 1.132 mg/L
Quantitative

(Estimated)
[1][2]

Ethanol C₂H₅OH High
Soluble/Misci

ble
Qualitative [1][2]

Methanol CH₃OH High
Soluble/Misci

ble
Qualitative

General

Chemical

Principles

Acetone C₃H₆O Medium
Soluble/Misci

ble
Qualitative

General

Chemical

Principles

Hexane C₆H₁₄ Low
Soluble/Misci

ble
Qualitative

General

Chemical

Principles

Toluene C₇H₈ Low
Soluble/Misci

ble
Qualitative

General

Chemical

Principles

Note: "Soluble/Miscible" for the organic solvents indicates that heptyl hexanoate is expected

to dissolve in all proportions, a common characteristic for liquid esters in common organic

solvents.

Experimental Protocols for Solubility Determination
Accurate determination of the solubility of a liquid ester like heptyl hexanoate in various

solvents is crucial for its application. The following provides a detailed methodology for a

standard laboratory procedure to determine liquid-liquid miscibility or the saturation point.
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Methodology: Isothermal Equilibrium Shake-Flask
Method
This method is a reliable technique for determining the solubility of a liquid solute in a liquid

solvent.

1. Materials and Equipment:

Heptyl hexanoate (high purity)
Selected solvents (analytical grade)
Thermostatically controlled water bath or incubator
Calibrated analytical balance
Glass vials or flasks with airtight seals
Magnetic stirrer and stir bars
Calibrated positive displacement pipettes
Gas chromatograph with a flame ionization detector (GC-FID) or a high-performance liquid
chromatograph (HPLC)

2. Procedure:

3. Data Analysis:

Visualizing Experimental and Logical Workflows
To further clarify the processes involved in solubility determination and the underlying

principles, the following diagrams are provided.
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Start: Prepare Materials

Prepare High-Purity Solvent

Prepare High-Purity Heptyl Hexanoate

Add Known Volume of Solvent to Vials

Add Incremental Volumes of Heptyl Hexanoate

Equilibrate at Constant Temperature with Agitation (24-48h)

Visual Observation for Phase Separation

Report as 'Miscible'

No Separation

Quantitative Analysis of Solvent Phase

Phase Separation

Analyze via GC-FID or HPLC

Report Quantitative Solubility

Click to download full resolution via product page

Caption: Experimental workflow for determining the solubility of heptyl hexanoate.
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Heptyl Hexanoate
Structure:

- Polar Ester Group (-COO-)
- Nonpolar Alkyl Chains (C6 and C7)

Polar Solvents
(e.g., Water, Ethanol) 'Like Dissolves Like' 

Nonpolar Solvents
(e.g., Hexane, Toluene)

 'Like Dissolves Like' 

Limited Interaction
(Low Solubility/Immiscibility)

Strong Interaction
(High Solubility/Miscibility)

Click to download full resolution via product page

Caption: The "Like Dissolves Like" principle governing heptyl hexanoate's solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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